molecular formula C16H25NO B8511595 4-Undecanoylpyridine

4-Undecanoylpyridine

Cat. No.: B8511595
M. Wt: 247.38 g/mol
InChI Key: RVMGBBJVLDBWBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Undecanoylpyridine is a useful research compound. Its molecular formula is C16H25NO and its molecular weight is 247.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H25NO

Molecular Weight

247.38 g/mol

IUPAC Name

1-pyridin-4-ylundecan-1-one

InChI

InChI=1S/C16H25NO/c1-2-3-4-5-6-7-8-9-10-16(18)15-11-13-17-14-12-15/h11-14H,2-10H2,1H3

InChI Key

RVMGBBJVLDBWBN-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCC(=O)C1=CC=NC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 50 ml of anhydrous ether was added 1.22 g of magnesium for Grignard reaction, and 11.0 g of 1-bromodecane was added to the mixture while stirring. After the magnesium was completely dissolved, a diethyl ether solution of 5.20 g (50 mmol) of 3-cyanopyridine was added dropwise, and the mixture refluxed for 4 hours. After cooling, saturated ammonium chloride solution was added, the diethyl ether layer was separated, and the aqueous layer was further extracted with diethyl ether. The ether layers were combined, washed with water, and then dried over anhydrous sodium sulfate. After concentration under a reduced pressure, the residue was purified by separation by silica gel chromatography (ethyl acetate:hexane=1:4) to give 7.20 g of the desired product (yield 58.3%).
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
5.2 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
1.22 g
Type
reactant
Reaction Step Five
Name
Quantity
50 mL
Type
reactant
Reaction Step Five
Yield
58.3%

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